N-(2-(benzo[d][1,3]dioxol-5-yloxy)ethyl)-3-chloro-4-fluorobenzenesulfonamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yloxy)ethyl]-3-chloro-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C15H13ClFNO5S/c16-12-8-11(2-3-13(12)17)24(19,20)18-5-6-21-10-1-4-14-15(7-10)23-9-22-14/h1-4,7-8,18H,5-6,9H2
• InChI Key: NYOZKEQKRGXGIO-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)OCCNS(=O)(=O)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C15H13ClFNO5S
• Molecular Weight: 373.8 g/mol

Description

“N-(2-(benzo[d][1,3]dioxol-5-yloxy)ethyl)-3-chloro-4-fluorobenzenesulfonamide” is a chemical compound that incorporates a benzo[d][1,3]dioxole subunit. This structural motif is found in many natural products and synthetic compounds with significant pharmaceutical and biological applications.

Synthesis Analysis

The synthesis of compounds incorporating the benzo[d][1,3]dioxole subunit has been reported in the literature. These compounds are typically synthesized using stable and readily available starting materials. The resulting compounds are then transformed into various synthetically important derivatives.

Molecular Structure Analysis

The molecular structure of compounds incorporating the benzo[d][1,3]dioxole subunit has been characterized using various spectroscopic techniques, including multinuclear NMR (1H, 13C, and 77Se), IR, and mass spectrometry. Single crystal X-ray crystallographic results have also been reported.

Chemical Reactions Analysis

The chemical reactions involving compounds with the benzo[d][1,3]dioxole subunit have been studied. For example, these compounds can be transformed into various synthetically important unsymmetrical monoselenides.

Physical And Chemical Properties Analysis

The physical and chemical properties of compounds incorporating the benzo[d][1,3]dioxole subunit have been analyzed using various techniques. These include studying their thermal decomposition behavior and predicting their molecular properties.

Scientific Research Applications

Crystal Structure Analysis

. . This application is crucial in understanding the physical and chemical properties of the compound.

Detection of Carcinogenic Lead

. . This application is significant in environmental monitoring and public health.

Antitumor Evaluation

. . This suggests potential applications in cancer therapy.

Non-Linear Optical Materials

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Potential Chemosensors

. . They are used in various fields such as environmental monitoring, medical diagnostics, and industrial process control.

Optoelectronic Technology

. Optoelectronics is the study and application of electronic devices that source, detect and control light. This field is integral to modern communications, medical equipment, and consumer goods.

Photocatalyst

. Photocatalysts are substances which can speed up reactions when activated by light. They have applications in various fields such as environmental remediation, water splitting, and organic synthesis.

Electrochemical Approach

. Electrochemical methods are widely used in various fields such as energy storage, sensors, and corrosion prevention.

Mechanism of Action

Target of Action

The compound N-(2-(benzo[d][1,3]dioxol-5-yloxy)ethyl)-3-chloro-4-fluorobenzenesulfonamide primarily targets microtubules and their component protein, tubulin . Tubulin is a critical protein in the formation of the cytoskeleton, which maintains cell shape, enables cell movement, and is crucial for cell division .

Mode of Action

This compound interacts with its targets by modulating microtubule assembly. It achieves this through the suppression of tubulin polymerization or stabilization of microtubule structure . This interaction leads to mitotic blockade and induces cell apoptosis .

Biochemical Pathways

The compound affects the cell cycle pathway, specifically the S-phase and G2/M-phase . By causing cell cycle arrest at these phases, it disrupts the normal progression of cell division .

Result of Action

The compound’s action results in the induction of apoptosis (programmed cell death) and cell cycle arrest at the S phase and G2/M phase . These effects can lead to the inhibition of cancer cell proliferation, making the compound a potential antitumor agent .

Future Directions

The benzo[d][1,3]dioxole subunit is an area of active research due to its presence in a variety of compounds with important pharmaceutical and biological applications. Future research efforts are likely to focus on the synthesis and evaluation of novel compounds incorporating this subunit, with the aim of discovering new applications and improving existing ones.